N-[(4-cyclopentyloxy-3-methoxyphenyl)methyl]oxane-2-carboxamide

• IUPAC Name: N-[(4-cyclopentyloxy-3-methoxyphenyl)methyl]oxane-2-carboxamide
• InChI: InChI=1S/C19H27NO4/c1-22-18-12-14(9-10-16(18)24-15-6-2-3-7-15)13-20-19(21)17-8-4-5-11-23-17/h9-10,12,15,17H,2-8,11,13H2,1H3,(H,20,21)
• InChI Key: CPIVTZNTTRSQLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNC(=O)C2CCCCO2)OC3CCCC3
• Molecular Formula: C19H27NO4
• Molecular Weight: 333.4 g/mol

Description

N-[(4-cyclopentyloxy-3-methoxyphenyl)methyl]oxane-2-carboxamide is a synthetic organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a cyclopentyloxy group and a methoxyphenyl group attached to an oxane-2-carboxamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-cyclopentyloxy-3-methoxyphenyl)methyl]oxane-2-carboxamide typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 4-cyclopentyloxy-3-methoxybenzyl chloride with oxane-2-carboxamide in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure the consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(4-cyclopentyloxy-3-methoxyphenyl)methyl]oxane-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy or cyclopentyloxy groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Studied for its potential therapeutic effects, including anti-inflammatory and analgesic activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[(4-cyclopentyloxy-3-methoxyphenyl)methyl]oxane-2-carboxamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-(Cyclopentyloxy)-3-methoxyphenyl methanol
• 3-(Cyclopentyloxy)-4-methoxyphenyl]methanol
• 2-(4-Methoxyphenyl)-1H-imidazol-4-yl]methanol

Uniqueness

N-[(4-cyclopentyloxy-3-methoxyphenyl)methyl]oxane-2-carboxamide stands out due to its unique combination of functional groups, which confer specific chemical and biological properties. Compared to similar compounds, it may exhibit enhanced stability, reactivity, or bioactivity, making it a valuable compound for various research and industrial applications.